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Compound of Interest

Compound Name: Ankrd22-IN-1

Cat. No.: B15143749 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ankyrin Repeat Domain 22 (ANKRD22) is a protein implicated in various cellular processes

and disease states, including cancer and inflammation.[1][2][3] Its expression and activity are

linked to key signaling pathways that regulate cell proliferation, metastasis, and metabolic

reprogramming.[4][5] In breast cancer, ANKRD22 has been shown to enhance malignancy by

activating the Wnt/β-catenin pathway.[4] In colorectal cancer, it is induced by the tumor

microenvironment via the p38/MAX pathway and promotes metabolic changes.[5] Given its

emerging role as a potential therapeutic target, assays to measure the effects of inhibitors on

ANKRD22 and its downstream pathways are crucial.

These application notes provide a detailed protocol for performing Western blot analysis to

assess the impact of a putative inhibitor, "Ankrd22-IN-1," on ANKRD22 protein levels and the

activation of associated signaling pathways.

Signaling Pathway of ANKRD22
ANKRD22 is involved in multiple signaling cascades. In the context of cancer, two prominent

pathways are the Wnt/β-catenin and the p38/MAX pathways. The diagram below illustrates a

simplified model of ANKRD22's role in the Wnt/β-catenin pathway, which is often dysregulated

in various cancers.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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